Cas no 66491-04-1 (7-Iodo-3,4-dihydroisoquinolin-1(2H)-one)

• Product Name: 7-Iodo-3,4-dihydroisoquinolin-1(2H)-one
• CAS No: 66491-04-1
• MF: C₉H₈INO
• MW: 273.070394515991
• MDL: MFCD20923418
• CID: 1036450
• PubChem ID: 10540161
• Update Time: 2025-04-20

7-Iodo-3,4-dihydroisoquinolin-1(2H)-one Chemical and Physical Properties

Names and Identifiers

• 7-Iodo-3,4-dihydroisoquinolin-1(2H)-one
• 7-iodo-3,4-dihydro-1(1H)-isoquinolinone
• 7-iodo-3,4-dihydro-2H-isoquinolin-1-one
• 7-Iodo-3,4-dihydroisocarbostyryl
• SCHEMBL11619994
• 1(2H)-Isoquinolinone, 3,4-dihydro-7-iodo-
• 66491-04-1
• DTXSID20441517
• AKOS016000979
• FEFKPAJGQXKUKJ-UHFFFAOYSA-N
• SCHEMBL793665
• F52967
• CS-0326703
• DB-333764

• MDL： MFCD20923418
• Inchi： 1S/C9H8INO/c10-7-2-1-6-3-4-11-9(12)8(6)5-7/h1-2,5H,3-4H2,(H,11,12)
• InChI Key： FEFKPAJGQXKUKJ-UHFFFAOYSA-N
• SMILES： IC1C=CC2=C(C=1)C(NCC2)=O

Computed Properties

• Exact Mass: 272.96500
• Monoisotopic Mass: 272.96506g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 12
• Rotatable Bond Count: 0
• Complexity: 195
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.9
• Topological Polar Surface Area: 29.1Ų

Experimental Properties

• PSA: 32.59000
• LogP: 1.58750